Benzoic acid, 3-[3-[4-(1-methylethyl)phenyl]-2,4-dioxo-1-imidazolidinyl]-

• CAS No.: 651748-50-4
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3-[2,4-dioxo-3-(4-propan-2-ylphenyl)imidazolidin-1-yl]benzoic acid
• InChI: InChI=1S/C19H18N2O4/c1-12(2)13-6-8-15(9-7-13)21-17(22)11-20(19(21)25)16-5-3-4-14(10-16)18(23)24/h3-10,12H,11H2,1-2H3,(H,23,24)
• InChI Key: DSUWHFUVQQEHDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=O)CN(C2=O)C3=CC=CC(=C3)C(=O)O

Description

Benzoic acid, 3-[3-[4-(1-methylethyl)phenyl]-2,4-dioxo-1-imidazolidinyl]- is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-[1-(4-isopropylphenyl)-2,5-dioxo-imidazolidin-3-yl]-benzoate (0.30 g, 0.85 mmol) in pyridine (2 mL) was treated with anhydrous lithium iodide (1.5 g, 11.2 mmol), and the resulting mixture was heated to reflux for 4 h. The solution was cooled, evaporated and partitioned between ethyl acetate and 1N aq. HCl. The aqueous layer was extracted with more ethyl acetate, and the extracts were washed with satd. aq. brine, combined, dried over anhydrous magnesium sulfate, filtered and evaporated to afford the title product as a solid (0.21 g, 0.62 mmol, 73%), m.p. 249-252° C. 1H NMR (d6-DMSO, 300 MHz): d 13.09 (1H, br), 8.29 (1H, t, J=2 Hz), 7.82 (1H, d, J=8 Hz), 7.72 (1H, d, J=8 Hz), 7.56 (1H, t, J=8 Hz), 7.38 (2H, d, J=8 Hz), 7.31 (2H, d, J=8 Hz), 4.62 (2H, s), 2.96 (1H, m, J=7 Hz), 1.22 (6H, d, J=7 Hz). Mass spectrum (ES+): m/z 340 (18), 339 (100). Elemental analysis: calculated for C19H18N2O4 C 67.45, H 5.32, N 8.28; observed C 67.26, H 5.10, N 8.12.